![molecular formula C18H19F3N4O2 B2957645 N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-3-(trifluoromethyl)benzamide CAS No. 1904373-93-8](/img/structure/B2957645.png)
N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-3-(trifluoromethyl)benzamide
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Description
N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C18H19F3N4O2 and its molecular weight is 380.371. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
One study focuses on the metabolism of Flumatinib, an antineoplastic tyrosine kinase inhibitor, revealing insights into its main metabolic pathways in humans. The study identifies several metabolites of Flumatinib in chronic myelogenous leukemia patients, indicating the parent drug's predominant recovery in human plasma, urine, and feces. Metabolic pathways include N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, suggesting the importance of understanding these pathways for effective drug design and therapeutic application (Gong et al., 2010).
Synthesis and Characterization
- A study on the nonaqueous capillary electrophoresis of Imatinib Mesylate and related substances develops a method for the separation of related compounds, showcasing the importance of analytical techniques in quality control and the development of pharmaceuticals (Ye et al., 2012).
- Research on the design, synthesis, and biological evaluation of MGCD0103, an orally active histone deacetylase inhibitor, highlights the compound's potential as an anticancer drug. This study demonstrates the compound's selectivity and efficacy in blocking cancer cell proliferation and inducing apoptosis (Zhou et al., 2008).
Bioactivity Studies
- A study on metal complexes of new benzamides explores their antibacterial activity against various bacterial strains, indicating the potential of benzamide derivatives in developing new antimicrobial agents (Khatiwora et al., 2013).
- Another study synthesizes novel benzodifuranyl derivatives, demonstrating their analgesic and anti-inflammatory activities. These compounds show promise as cyclooxygenase inhibitors, indicating potential applications in pain management and anti-inflammatory therapies (Abu‐Hashem et al., 2020).
Properties
IUPAC Name |
N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19F3N4O2/c1-11-9-15(26)24-17(22-11)25-7-5-14(6-8-25)23-16(27)12-3-2-4-13(10-12)18(19,20)21/h2-4,9-10,14H,5-8H2,1H3,(H,23,27)(H,22,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFGXOYBXNBLIQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.